![molecular formula C18H18N2O3 B250010 1-[4-(2-ethoxyethoxy)benzoyl]-1H-benzimidazole](/img/structure/B250010.png)
1-[4-(2-ethoxyethoxy)benzoyl]-1H-benzimidazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[4-(2-ethoxyethoxy)benzoyl]-1H-benzimidazole, also known as EE-1, is a synthetic compound that has been of interest to the scientific community due to its potential applications in medical research. EE-1 is a benzimidazole derivative that has shown promising results in the treatment of various diseases, including cancer, inflammation, and viral infections.
Mechanism of Action
The mechanism of action of 1-[4-(2-ethoxyethoxy)benzoyl]-1H-benzimidazole is not fully understood, but studies have suggested that it may act by inhibiting various signaling pathways involved in cancer cell proliferation and inflammation. This compound has been shown to inhibit the PI3K/Akt/mTOR pathway, which is involved in cancer cell survival and growth. Additionally, this compound has been shown to inhibit the NF-κB pathway, which is involved in the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In cancer cells, this compound has been shown to induce apoptosis and inhibit cell proliferation. Inflammation is also reduced by this compound, as it inhibits the production of pro-inflammatory cytokines. Additionally, this compound has been shown to have antiviral activity against HIV and HCV.
Advantages and Limitations for Lab Experiments
One advantage of 1-[4-(2-ethoxyethoxy)benzoyl]-1H-benzimidazole is its potential as a therapeutic agent for various diseases. This compound has shown promising results in preclinical studies, and further research is needed to determine its efficacy in clinical trials. Additionally, this compound has been shown to have low toxicity in animal studies, which is a promising sign for its potential use in humans.
One limitation of this compound is its limited solubility in water, which can make it difficult to administer in vivo. Additionally, further research is needed to determine the optimal dosage and administration method for this compound.
Future Directions
There are several future directions for research on 1-[4-(2-ethoxyethoxy)benzoyl]-1H-benzimidazole. One area of interest is its potential as a therapeutic agent for cancer. Further studies are needed to determine the efficacy of this compound in various types of cancer and to optimize its dosage and administration method.
Another area of interest is its potential as an anti-inflammatory agent. This compound has shown promising results in reducing inflammation in preclinical studies, and further research is needed to determine its efficacy in clinical trials.
Finally, there is potential for this compound to be developed as an antiviral agent. Studies have shown that this compound has activity against HIV and HCV, and further research is needed to determine its potential as a therapeutic agent for viral infections.
Conclusion:
In conclusion, this compound is a synthetic compound that has shown promising results in preclinical studies for its potential applications in medical research. This compound has been shown to have anti-cancer, anti-inflammatory, and antiviral properties, and further research is needed to determine its efficacy in clinical trials. This compound has advantages and limitations for lab experiments, and there are several future directions for research on this compound, including its potential as a therapeutic agent for cancer, inflammation, and viral infections.
Synthesis Methods
The synthesis of 1-[4-(2-ethoxyethoxy)benzoyl]-1H-benzimidazole involves the reaction of 1H-benzimidazole with 4-(2-ethoxyethoxy)benzoyl chloride in the presence of a base such as sodium hydride. The resulting product is then purified through column chromatography to obtain pure this compound. This synthesis method has been optimized to yield high purity and high yield of this compound.
Scientific Research Applications
1-[4-(2-ethoxyethoxy)benzoyl]-1H-benzimidazole has been extensively studied for its potential applications in medical research. Studies have shown that this compound exhibits anti-cancer activity by inducing apoptosis in cancer cells. Additionally, this compound has been shown to have anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. This compound has also been studied for its potential antiviral activity against HIV and HCV.
Properties
Molecular Formula |
C18H18N2O3 |
---|---|
Molecular Weight |
310.3 g/mol |
IUPAC Name |
benzimidazol-1-yl-[4-(2-ethoxyethoxy)phenyl]methanone |
InChI |
InChI=1S/C18H18N2O3/c1-2-22-11-12-23-15-9-7-14(8-10-15)18(21)20-13-19-16-5-3-4-6-17(16)20/h3-10,13H,2,11-12H2,1H3 |
InChI Key |
FILADDBNVYFTBD-UHFFFAOYSA-N |
SMILES |
CCOCCOC1=CC=C(C=C1)C(=O)N2C=NC3=CC=CC=C32 |
Canonical SMILES |
CCOCCOC1=CC=C(C=C1)C(=O)N2C=NC3=CC=CC=C32 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.